Cas no 1503588-61-1 (7-Methoxy-3-(trifluoromethyl)-1H-indazole)

7-Methoxy-3-(trifluoromethyl)-1H-indazole structure
1503588-61-1 structure
Product Name:7-Methoxy-3-(trifluoromethyl)-1H-indazole
CAS No:1503588-61-1
MF:C9H7F3N2O
MW:216.159892320633
CID:5744416
PubChem ID:83397911
Update Time:2023-11-11

7-Methoxy-3-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 1503588-61-1
    • 7-Methoxy-3-(trifluoromethyl)-1H-indazole
    • 1H-Indazole, 7-methoxy-3-(trifluoromethyl)-
    • Inchi: 1S/C9H7F3N2O/c1-15-6-4-2-3-5-7(6)13-14-8(5)9(10,11)12/h2-4H,1H3,(H,13,14)
    • InChI Key: UKUGRRGGDPBTOJ-UHFFFAOYSA-N
    • SMILES: FC(C1=C2C=CC=C(C2=NN1)OC)(F)F

Computed Properties

  • Exact Mass: 216.05104734g/mol
  • Monoisotopic Mass: 216.05104734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.9Ų

Experimental Properties

  • Density: 1.416±0.06 g/cm3(Predicted)
  • Boiling Point: 311.6±37.0 °C(Predicted)
  • pka: 10.92±0.40(Predicted)
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